Pyritinol
Pyritinol
Pyritinol, also known as pyrithioxine, is a member of the vitamin B6 class of compounds. Some studies have found large doses of Pyritinol can help to reduce hangovers. One small study, with 12 subjects given pyritinol, showed an improvement in performance on tests of reaction time, but not on memory tests. In many countries, it is available over the counter and is widely advertised on the internet as being for
Brand Name:
Vulcanchem
CAS No.:
1098-97-1
VCID:
VC0540743
InChI:
InChI=1S/C16H20N2O4S2/c1-9-15(21)13(5-19)11(3-17-9)7-23-24-8-12-4-18-10(2)16(22)14(12)6-20/h3-4,19-22H,5-8H2,1-2H3
SMILES:
CC1=NC=C(C(=C1O)CO)CSSCC2=CN=C(C(=C2CO)O)C
Molecular Formula:
C16H20N2O4S2
Molecular Weight:
368.5 g/mol
Pyritinol
CAS No.: 1098-97-1
Inhibitors
VCID: VC0540743
Molecular Formula: C16H20N2O4S2
Molecular Weight: 368.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1098-97-1 |
|---|---|
| Product Name | Pyritinol |
| Molecular Formula | C16H20N2O4S2 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | 5-[[[5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methyldisulfanyl]methyl]-4-(hydroxymethyl)-2-methylpyridin-3-ol |
| Standard InChI | InChI=1S/C16H20N2O4S2/c1-9-15(21)13(5-19)11(3-17-9)7-23-24-8-12-4-18-10(2)16(22)14(12)6-20/h3-4,19-22H,5-8H2,1-2H3 |
| Standard InChIKey | SIXLXDIJGIWWFU-UHFFFAOYSA-N |
| SMILES | CC1=NC=C(C(=C1O)CO)CSSCC2=CN=C(C(=C2CO)O)C |
| Canonical SMILES | CC1=NC=C(C(=C1O)CO)CSSCC2=CN=C(C(=C2CO)O)C |
| Appearance | Solid powder |
| Melting Point | 219.0 °C |
| Description | Pyritinol, also known as pyrithioxine, is a member of the vitamin B6 class of compounds. Some studies have found large doses of Pyritinol can help to reduce hangovers. One small study, with 12 subjects given pyritinol, showed an improvement in performance on tests of reaction time, but not on memory tests. In many countries, it is available over the counter and is widely advertised on the internet as being for |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Bonifen Dipyridoxolyldisulfide Encephabol Enerbol Hydrochloride, Pyritinol Piriditol Piritinol Piritoxina Pyridoxinedisulfide Pyrithioxin Pyrithioxine Pyritinol Pyritinol Hydrochloride |
| Reference | 1. Lemmel EM. Comparison of pyritinol and auranofin in the treatment of rheumatoid arthritis. The European Multicentre Study Group. Br J Rheumatol. 1993 May;32(5):375-82. doi: 10.1093/rheumatology/32.5.375. PMID: 8495257. 2. Hindmarch I, Coleston DM, Kerr JS. Psychopharmacological effects of pyritinol in normal volunteers. Neuropsychobiology. 1990-1991;24(3):159-64. doi: 10.1159/000119478. PMID: 2135070. 3. Wiese JG, Shlipak MG, Browner WS. The alcohol hangover. Ann Intern Med. 2000 Jun 6;132(11):897-902. doi: 10.7326/0003-4819-132-11-200006060-00008. PMID: 10836917. 4. Fischhof PK, Saletu B, Rüther E, Litschauer G, Möslinger-Gehmayr R, Herrmann WM. Therapeutic efficacy of pyritinol in patients with senile dementia of the Alzheimer type (SDAT) and multi-infarct dementia (MID). Neuropsychobiology. 1992;26(1-2):65-70. doi: 10.1159/000118898. PMID: 1475039. 5. Nachbar F, Korting HC, Vogl T. Erythema multiforme-like eruption in association with severe headache following pyritinol. Dermatology. 1993;187(1):42-6. doi: 10.1159/000247196. PMID: 8324277. |
| PubChem Compound | 14190 |
| Last Modified | Nov 11 2021 |
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